Cas no 1479135-30-2 ((4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride)

• Product Name: (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• CAS No: 1479135-30-2
• MF: C₇H₁₀BrClN₂O₂S
• MW: 301.588498592377
• MDL: MFCD21317905
• CID: 5209658
• PubChem ID: 65900642
• Update Time: 2025-05-28

(4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-ethyl-5-methylpyrazol-3-yl)methanesulfonyl chloride
• (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride

• MDL： MFCD21317905
• Inchi： 1S/C7H10BrClN2O2S/c1-3-11-6(4-14(9,12)13)7(8)5(2)10-11/h3-4H2,1-2H3
• InChI Key： QFOQLKALSGWXIV-UHFFFAOYSA-N
• SMILES： N1(CC)C(CS(Cl)(=O)=O)=C(Br)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride

Recent Advances in the Application of (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS: 1479135-30-2) in Chemical Biology and Pharmaceutical Research

The compound (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS: 1479135-30-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique pyrazole core and reactive sulfonyl chloride group, has emerged as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and covalent protein modifiers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's ability to form stable covalent bonds with cysteine residues in the BTK active site was leveraged to develop highly selective and potent inhibitors. The study reported IC50 values in the low nanomolar range, demonstrating the compound's efficacy in preclinical models of autoimmune diseases and B-cell malignancies.

Another significant application of this compound was reported in a Nature Chemical Biology paper, where it was used to develop activity-based probes (ABPs) for profiling sulfonyltransferase enzymes. The reactive sulfonyl chloride moiety enabled the selective labeling of active enzyme sites, providing valuable insights into enzyme function and dynamics. This approach has opened new avenues for understanding sulfonyltransferase-related pathways in cancer and metabolic disorders.

The synthetic utility of (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride has also been explored in the development of PROTACs (Proteolysis Targeting Chimeras). A recent ACS Central Science publication detailed its incorporation into heterobifunctional molecules designed to target estrogen receptors for degradation. The compound's stability and reactivity profile made it particularly suitable for this application, with the resulting PROTACs showing promising results in hormone-resistant breast cancer models.

From a chemical perspective, the bromine substituent at the 4-position of the pyrazole ring offers additional opportunities for further functionalization through cross-coupling reactions. Recent synthetic methodologies have demonstrated efficient Suzuki-Miyaura and Buchwald-Hartwig couplings using this scaffold, significantly expanding the structural diversity accessible from this intermediate. These advances have been particularly valuable in medicinal chemistry campaigns where rapid SAR exploration is required.

Despite these promising developments, challenges remain in the large-scale production and handling of (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride due to its moisture sensitivity. Recent process chemistry studies have focused on developing more stable crystalline forms and improved storage conditions. A 2024 Organic Process Research & Development publication reported successful stabilization of the compound through co-crystallization with select excipients, addressing one of the major limitations in its industrial application.

Looking forward, the unique properties of (4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride position it as a valuable tool in chemical biology and drug discovery. Its dual functionality as both a synthetic intermediate and a covalent modifier continues to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted protein degradation, chemical proteomics, and the development of next-generation covalent inhibitors.